Cas no 128424-48-6 (Benzene, 1,4-dibromo-2,5-bis(3-methylbutoxy)-)

• Product Name: Benzene, 1,4-dibromo-2,5-bis(3-methylbutoxy)-
• CAS No: 128424-48-6
• MF: C₁₆H₂₄Br₂O₂
• MW: 408.168563842773
• CID: 1222886
• PubChem ID: 15329830
• Update Time: 2025-04-20

Benzene, 1,4-dibromo-2,5-bis(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibromo-2,5-bis(3-methylbutoxy)-
• 1,4-dibromo-2,5-bis(3-methylbutoxy)benzene
• DTXSID50571598
• 128424-48-6
• SCHEMBL2778642

• Inchi： 1S/C16H24Br2O2/c1-11(2)5-7-19-15-9-14(18)16(10-13(15)17)20-8-6-12(3)4/h9-12H,5-8H2,1-4H3
• InChI Key： NJXRCCALWJCZGY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OCCC(C)C)Br)OCCC(C)C

Computed Properties

• Exact Mass: 408.01226g/mol
• Monoisotopic Mass: 406.01431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 18.5Ų